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Compound of Interest

Compound Name: Micinicate

CAS No.: 39537-99-0

Cat. No.: B1259816

Get Quote

Executive Summary & Mechanism of Action
Micinicate (CAS: 39537-99-0) is a complex ester acting as a dual-pharmacophore vasodilator.

Structurally, it is the nicotinate ester of Cyclandelate. It combines the direct smooth muscle

relaxation properties of cyclandelate with the lipid-modulating and vasodilatory effects of

nicotinic acid (Niacin).

This application note details a robust, two-stage convergent synthesis protocol. Unlike simple

esterifications, the synthesis of Micinicate requires precise regiochemical control to avoid

polymerization of the mandelic acid linker. The protocol utilizes a Schotten-Baumann acylation

strategy to couple the nicotinic moiety to the pre-synthesized cyclandelate core, ensuring high

purity and preventing the formation of anhydride by-products.

Chemical Structure Analysis[1][2][3]
Core A: Nicotinic Acid (Pyridine-3-carboxylic acid).[1][2]

Linker: Mandelic Acid (Phenylglycolic acid).
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Core B: 3,3,5-Trimethylcyclohexanol.

Target: [2-oxo-1-phenyl-2-[(3,3,5-trimethylcyclohexyl)oxy]ethyl] pyridine-3-carboxylate.[3]

Strategic Reaction Pathway
The synthesis is designed as a linear sequence to maximize yield and simplify purification.
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Figure 1: Convergent synthesis pathway for Micinicate. Step 1 forms the Cyclandelate core;

Step 2 activates Nicotinic acid; Step 3 couples the fragments.

Materials & Reagents
To ensure reproducibility, use reagents meeting the following specifications.
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Reagent CAS No.[1][3][4] Grade Role

Nicotinic Acid 59-67-6 >99.5%
Primary

Pharmacophore

Mandelic Acid 90-64-2 >99% Linker Scaffold

3,3,5-

Trimethylcyclohexanol
116-02-9 >98% (cis/trans mix) Lipophilic Tail

Thionyl Chloride

(SOCl₂)
7719-09-7 ReagentPlus Chlorinating Agent

Pyridine 110-86-1 Anhydrous Base / Catalyst

p-Toluenesulfonic acid

(p-TSA)
104-15-4 Monohydrate Acid Catalyst

Dichloromethane

(DCM)
75-09-2 HPLC Grade Solvent

Detailed Experimental Protocol
Phase 1: Synthesis of Cyclandelate Intermediate
Objective: Esterify Mandelic acid with 3,3,5-trimethylcyclohexanol while preserving the alpha-

hydroxyl group.

Rationale: We perform this step first because the secondary alcohol on the cyclohexane ring is

sterically hindered. Using a Dean-Stark apparatus drives the equilibrium forward by removing

water physically, which is more effective here than chemical drying agents.

Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a Dean-Stark

trap topped with a reflux condenser.

Charging: Add Mandelic Acid (15.2 g, 0.10 mol), 3,3,5-Trimethylcyclohexanol (14.2 g, 0.10

mol), and p-TSA (0.5 g, catalytic amount) to the flask.

Solvent: Add 200 mL of Toluene.
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Reaction: Heat the mixture to reflux (approx. 110°C). Monitor the collection of water in the

Dean-Stark trap. Reflux until water evolution ceases (approx. 4–6 hours).

Workup:

Cool to room temperature (RT).

Wash the organic layer with saturated NaHCO₃ (2 x 50 mL) to remove unreacted acid.

Wash with Brine (1 x 50 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Intermediate QC: The resulting viscous oil is Cyclandelate. Verify identity via TLC (SiO₂,

Hexane:EtOAc 3:1). Note: Commercial Cyclandelate can be substituted here to accelerate

the workflow.

Phase 2: Activation of Nicotinic Acid
Objective: Convert Nicotinic acid to the highly reactive Nicotinoyl Chloride.

Rationale: Direct esterification of the secondary hydroxyl on Cyclandelate with Nicotinic acid is

sluggish due to steric hindrance from the phenyl ring of the mandelate. The acid chloride

provides the necessary electrophilicity.

Setup: 250 mL RBF with a drying tube (CaCl₂).

Reaction: Suspend Nicotinic Acid (12.3 g, 0.10 mol) in Thionyl Chloride (30 mL, excess).

Heating: Reflux at 80°C for 2 hours. The suspension will clear as the acid chloride forms.

Isolation: Distill off excess Thionyl Chloride under vacuum.

Product: The residue is Nicotinoyl Chloride Hydrochloride (yellowish solid). Use immediately

in Phase 3 to prevent hydrolysis.

Phase 3: Synthesis of Micinicate (Coupling)
Objective: Acylation of the Cyclandelate hydroxyl group with Nicotinoyl Chloride.
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Solvation: Dissolve the Cyclandelate intermediate (from Phase 1, approx. 27.6 g) in dry DCM

(150 mL).

Base Addition: Add dry Pyridine (16 mL, 0.20 mol). The pyridine acts as both a nucleophilic

catalyst and an HCl scavenger.

Critical Step: Cool the solution to 0°C in an ice bath. Exotherms can degrade the ester

linkage.

Coupling: Dissolve the prepared Nicotinoyl Chloride (from Phase 2) in 50 mL DCM and add it

dropwise to the Cyclandelate solution over 30 minutes, maintaining temperature <5°C.

Completion: Allow the reaction to warm to RT and stir for 12 hours.

Quenching: Pour the reaction mixture into ice water (200 mL).

Extraction & Purification:

Separate the organic layer.

Wash with 1N HCl (2 x 50 mL) to remove excess pyridine.

Wash with saturated NaHCO₃ (2 x 50 mL) to remove unreacted nicotinic acid.

Dry over MgSO₄ and concentrate.

Recrystallization: The crude solid is recrystallized from Ethanol/Hexane (1:4) to yield white

crystalline Micinicate.

Analytical Validation & QC Parameters
To confirm the synthesis of Micinicate (and not a mixture of hydrolysis products), the following

spectral features must be validated.
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Technique Expected Signal Structural Assignment

IR Spectroscopy 1735 cm⁻¹ (Strong) Ester C=O stretch (Mandelate)

1725 cm⁻¹ (Strong) Ester C=O stretch (Nicotinate)

1590 cm⁻¹ Pyridine ring C=N stretch

¹H-NMR (CDCl₃) δ 9.2 (s, 1H), 8.8 (d, 1H)
Nicotinic aromatic protons

(Deshielded)

δ 6.1 (s, 1H)
Methine proton (Chiral center

of Mandelate)

δ 0.8 - 1.6 (m, 15H)
Trimethylcyclohexyl aliphatic

protons

Melting Point 90–95°C
(Dependent on stereoisomer

ratio)

Troubleshooting Guide
Low Yield in Phase 3: Often caused by moisture in the pyridine. Ensure pyridine is dried over

KOH or molecular sieves.

Impurity at δ 8.0 ppm: Indicates unreacted Nicotinic acid. Improve the NaHCO₃ wash step.

Oil instead of Solid: Micinicate is a mixture of diastereomers. If it oils out, triturate with cold

pentane to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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